Cas no 1400762-70-0 (5-(Azetidin-3-yloxy)-2-methylpyridine)

• Product Name: 5-(Azetidin-3-yloxy)-2-methylpyridine
• CAS No: 1400762-70-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD24387651
• CID: 2114611
• PubChem ID: 71777794
• Update Time: 2025-08-04

5-(Azetidin-3-yloxy)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-azetidinyloxy)-2-methylPyridine
• 5-(azetidin-3-yloxy)-2-methylpyridine
• ZHIBSGKGUCMJCQ-UHFFFAOYSA-N
• Pyridine, 5-(3-azetidinyloxy)-2-methyl-
• 5-(Azetidin-3-yloxy)-2-methylpyridine

• MDL： MFCD24387651
• Inchi： 1S/C9H12N2O/c1-7-2-3-8(6-11-7)12-9-4-10-5-9/h2-3,6,9-10H,4-5H2,1H3
• InChI Key： ZHIBSGKGUCMJCQ-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C)=CC=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Topological Polar Surface Area: 34.2

Additional information on 5-(Azetidin-3-yloxy)-2-methylpyridine

5-(Azetidin-3-yloxy)-2-methylpyridine: A Comprehensive Overview

5-(Azetidin-3-yloxy)-2-methylpyridine, also known by its CAS number 1400762-70-0, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety. The presence of the azetidine group introduces interesting stereochemical and pharmacological properties, making it a valuable compound for research and development.

The synthesis of 5-(Azetidin-3-yloxy)-2-methylpyridine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to optimize the process, reducing costs and minimizing environmental impact.

In terms of pharmacology, 5-(Azetidin-3-yloxy)-2-methylpyridine has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, this compound exhibits selectivity for certain receptor subtypes, making it a candidate for drug development in areas like inflammation and cancer.

The structural versatility of 5-(Azetidin-3-yloxy)-2-methylpyridine allows for further functionalization, enabling the creation of derivative compounds with enhanced bioavailability and efficacy. Recent research has focused on modifying the azetidine ring to improve pharmacokinetic properties, such as absorption and metabolism. These derivatives are currently under investigation in preclinical models to assess their therapeutic potential.

In conclusion, 5-(Azetidin-3-yloxy)-2-methylpyridine is a fascinating compound with a wide range of applications in drug discovery and chemical synthesis. Its unique structure and promising pharmacological profile make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in the development of novel therapeutic agents.